N-(4-methoxybenzyl)-6-[6-[(3-nitrobenzyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-6-[6-[(3-nitrophenyl)methylsulfanyl]-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]hexanamide
• InChI: InChI=1S/C30H30N4O7S/c1-39-23-11-9-20(10-12-23)17-31-28(35)8-3-2-4-13-33-29(36)24-15-26-27(41-19-40-26)16-25(24)32-30(33)42-18-21-6-5-7-22(14-21)34(37)38/h5-7,9-12,14-16H,2-4,8,13,17-19H2,1H3,(H,31,35)
• InChI Key: FSIHUHBAPWWRAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCCCCN2C(=O)C3=CC4=C(C=C3N=C2SCC5=CC(=CC=C5)[N+](=O)[O-])OCO4
• Molecular Formula: C30H30N4O7S
• Molecular Weight: 590.6 g/mol

Description

N-(4-methoxybenzyl)-6-[6-[(3-nitrobenzyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide is a useful research compound. Its molecular formula is C30H30N4O7S and its molecular weight is 590.65. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization

N-(4-methoxybenzyl)-6-[6-[(3-nitrobenzyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide and its related compounds have been studied for their pharmacological properties. For instance, 4,5-dihydro-4-oxo-1,2,4-triazolo[1,5-a]quinoxaline-2-carboxylates and 3-hydroxyquinazoline-2,4-diones were evaluated for their affinity at the AMPA receptor and showed potent antagonist properties. These compounds also demonstrated anticonvulsant properties in sound-induced seizures in mice (Catarzi et al., 2010).

Antimicrobial and Antitubercular Activity

Quinazoline derivatives have been synthesized and tested for various biological activities. A study revealed that certain N-substituted quinazoline derivatives showed significant antimicrobial and antitubercular activities against a variety of strains including Mycobacterium tuberculosis H37Rv. Some compounds exhibited significant anti-tubercular activity at certain concentrations and were found to be safe based on in vitro cytotoxicity data (Maurya et al., 2013).

Anticancer Properties

The chemical structure and biological activity of N-(4-methoxybenzyl)-6-[6-[(3-nitrobenzyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide and related compounds have been studied extensively. Some derivatives have shown promise as anticancer agents. For instance, a heterocyclic compound was found to inhibit the proliferation of bone cancer cells and induce apoptotic cell death, suggesting potential anticancer properties (Lv & Yin, 2019).

Radioiodination and Biodistribution Studies

Studies have also focused on the radioiodination and biodistribution of quinazoline derivatives. A specific benzo[g]quinazoline derivative was labeled with radioactive iodine and showed promising results in biodistribution studies, indicating potential applications in developing radiopharmaceuticals for targeting tumor cells (Al-Salahi et al., 2018).